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Compound of Interest

Compound Name: 6-Cyanohexanoic acid
CAS No.: 5602-19-7
Cat. No.: B1265822
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-cyanohexanoic acid, a
bifunctional organic compound of interest in various scientific and pharmaceutical research
fields. This document details its physicochemical properties, potential therapeutic applications,
and relevant chemical data, presented in a format tailored for technical professionals.

Core Physicochemical Properties

6-Cyanohexanoic acid, also known as e-cyanocaproic acid, is an aliphatic compound
featuring both a nitrile and a carboxylic acid functional group.[1] Its dual functionality makes it a
versatile intermediate in organic synthesis.[1] The compound typically presents as a colorless
to pale yellow liquid or solid and is soluble in polar solvents such as water and alcohol.[1]

Quantitative Data Summary

The key quantitative properties of 6-cyanohexanoic acid are summarized in the table below
for easy reference and comparison.
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Property Value

Molecular Weight 141.17 g/mol [1][2][3]
Molecular Formula C7H11NO2[1][2][3][4]
Exact Mass 141.078979 g/mol [3][4]
CAS Registry Number 5602-19-7[1][3]

Potential Therapeutic and Research Applications

Recent studies have highlighted the potential of 6-cyanohexanoic acid in drug development
and biochemical research. It has been identified as a deacetylase (HDAC) inhibitor, suggesting
its potential role in epigenetic regulation and cancer therapy.[1][2] Furthermore, it has been
investigated as an acetylcholinesterase inhibitor, a mechanism relevant to the treatment of
Alzheimer's disease.[2] There is also evidence to suggest its efficacy in mitigating aluminum
toxicity.[1][2]

Molecular Structure

The chemical structure of 6-cyanohexanoic acid is fundamental to its reactivity and function.
The following diagram illustrates the connectivity of the atoms in the molecule.
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Molecular Structure of 6-Cyanohexanoic Acid

Click to download full resolution via product page

Caption: A 2D representation of the 6-cyanohexanoic acid molecule.

Experimental Protocols
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The synthesis and application of 6-cyanohexanoic acid involve various experimental
procedures. Below is a generalized workflow for a typical synthesis protocol.
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Caption: A generalized workflow for the synthesis of 6-cyanohexanoic acid.

Example Synthesis Methodology

A detailed experimental protocol for the synthesis of 6-cyanohexanoic acid would typically
include the following sections:

o Materials and Reagents: A comprehensive list of all chemicals, solvents, and catalysts used,
including their purity and source.

o Equipment Setup: A description of the glassware and apparatus required for the reaction,
including reaction vessels, condensers, and stirring equipment.

o Reaction Procedure: Step-by-step instructions for the chemical transformation, including the
order of addition of reagents, reaction temperature, and reaction time.

e Workup and Isolation: The procedure for quenching the reaction and isolating the crude
product, which may involve extraction, washing, and drying steps.

 Purification: The method used to purify the isolated product, such as column
chromatography, distillation, or recrystallization.

o Characterization: The analytical techniques employed to confirm the identity and purity of the
final product, such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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